Cas no 2171304-46-2 ((3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid)

• Product Name: (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• CAS No: 2171304-46-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6592733
• PubChem ID: 165513196
• Update Time: 2025-05-21

(3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• (3R)-3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)butanoic acid
• 2171304-46-2
• EN300-1549479

• Inchi： 1S/C25H28N2O6/c1-15(12-22(28)29)27-24(30)23-16(10-11-32-23)13-26-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21,23H,10-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t15-,16?,23?/m1/s1
• InChI Key： MRYNAQWJZQMVED-HJUABHRKSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N[C@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid

Research Briefing on (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171304-46-2)

In recent years, the compound (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171304-46-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block for novel bioactive compounds.

The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the stepwise assembly of peptide chains. The presence of the oxolan-2-yl (tetrahydrofuran) ring and the butanoic acid moiety further enhances its utility as a versatile intermediate in organic and medicinal chemistry. Recent studies have focused on optimizing its synthesis and evaluating its reactivity in various chemical transformations.

One of the key areas of research involving this compound is its role in the development of peptide-based drugs. The Fmoc group is instrumental in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic use. Researchers have investigated the efficiency of (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid as a building block in SPPS, with promising results indicating high yield and purity of the resulting peptides.

Additionally, the compound has been studied for its potential as a precursor in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but offer improved stability and bioavailability. Recent publications highlight its use in the design of inhibitors targeting specific enzymes or receptors, with applications in oncology, infectious diseases, and metabolic disorders.

Another notable application of this compound is in the field of bioconjugation, where it serves as a linker to attach functional groups or labels to biomolecules. Its stability under physiological conditions and compatibility with various reaction conditions make it a valuable tool for creating bioconjugates used in diagnostics and targeted drug delivery systems.

In conclusion, (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171304-46-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, peptidomimetic design, and bioconjugation underscore its importance in advancing drug discovery and development. Ongoing research continues to explore its full potential, with the aim of unlocking new therapeutic opportunities.